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Compound of Interest

Compound Name:
Torosachrysone 8-O-beta-

gentiobioside

Cat. No.: B15592190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Torosachrysone 8-O-beta-gentiobioside, a naturally occurring anthraquinone glycoside. The

information presented herein is crucial for the identification, characterization, and further

investigation of this compound for potential applications in drug discovery and development. All

data is sourced from the primary literature detailing its isolation and structural elucidation from

the seeds of Cassia torosa.

Chemical Structure and Properties
Torosachrysone 8-O-beta-gentiobioside is a glycoside composed of the aglycone

torosachrysone linked to a gentiobiose (a disaccharide of two glucose units) moiety at the C-8

position.

Molecular Formula: C₂₆H₃₄O₁₄[1]

Molecular Weight: 570.5 g/mol [1]

Appearance: Yellow powder

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15592190?utm_src=pdf-interest
https://www.benchchem.com/product/b15592190?utm_src=pdf-body
https://www.benchchem.com/product/b15592190?utm_src=pdf-body
https://www.researchgate.net/publication/12822578_Phenolic_Constituents_of_Cassia_Seeds_and_Antibacterial_Effect_of_Some_Naphthalenes_and_Anthraquinones_on_Methicillin-Resistant_Staphylococcus_aureus
https://www.researchgate.net/publication/12822578_Phenolic_Constituents_of_Cassia_Seeds_and_Antibacterial_Effect_of_Some_Naphthalenes_and_Anthraquinones_on_Methicillin-Resistant_Staphylococcus_aureus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structural elucidation of Torosachrysone 8-O-beta-gentiobioside was achieved through

a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry (MS)
Mass spectral analysis provides information about the molecular weight and fragmentation

pattern of the molecule, aiding in the confirmation of its structure.

Ion m/z (relative intensity, %) Assignment

[M+H]⁺ 571 Protonated Molecule

[M-gentiobiosyl+H]⁺ 329 Aglycone (Torosachrysone)

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the detailed structure of organic

molecules by providing information about the chemical environment of individual atoms. The

following tables summarize the ¹H and ¹³C NMR spectral data for Torosachrysone 8-O-beta-
gentiobioside.

Table 1: ¹H NMR Spectroscopic Data (DMSO-d₆, 400 MHz)
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Position δ (ppm) Multiplicity J (Hz)

Aglycone

1-OH 13.52 s

4 7.01 s

5 7.35 d 2.5

7 6.88 d 2.5

10 2.95 s

3-Me 2.15 s

6-OMe 3.88 s

Gentiobiosyl Moiety

H-1' 5.10 d 7.5

H-1'' 4.28 d 7.8

H-2' - H-6' 3.20-4.50 m

H-2'' - H-6'' 3.10-3.70 m

Table 2: ¹³C NMR Spectroscopic Data (DMSO-d₆, 100 MHz)
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Position δ (ppm) Position δ (ppm)

Aglycone Gentiobiosyl Moiety

1 162.1 C-1' 101.2

2 108.8 C-2' 73.5

3 148.5 C-3' 76.8

4 98.9 C-4' 70.1

4a 132.5 C-5' 75.9

5 107.5 C-6' 68.9

6 164.9 C-1'' 103.5

7 101.8 C-2'' 73.8

8 161.0 C-3'' 76.9

8a 108.1 C-4'' 70.3

9 190.2 C-5'' 77.0

9a 110.1 C-6'' 61.2

10 48.2

3-Me 20.5

6-OMe 56.0

Experimental Protocols
The following section details the methodologies for the isolation and spectroscopic analysis of

Torosachrysone 8-O-beta-gentiobioside.

Isolation of Torosachrysone 8-O-beta-gentiobioside
A general procedure for the isolation of anthraquinone glycosides from plant material is as

follows:
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Dried Seeds of Cassia torosa Extraction with Methanol Partition with n-Hexane and Ethyl Acetate Silica Gel Column Chromatography 
 (CHCl₃-MeOH gradient)

Aqueous Layer Sephadex LH-20 Column Chromatography 
 (MeOH)

Preparative HPLC 
 (ODS, MeOH-H₂O) Torosachrysone 8-O-beta-gentiobioside

Torosachrysone Aglycone Gentiobiosyl Moiety
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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